1-(5-Chloro-2-methoxyphenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
• InChI: InChI=1S/C20H20ClN5O3/c1-12-22-18(11-19(23-12)29-3)24-14-5-7-15(8-6-14)25-20(27)26-16-10-13(21)4-9-17(16)28-2/h4-11H,1-3H3,(H,22,23,24)(H2,25,26,27)
• InChI Key: XQVWWNROGBGHBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C20H20ClN5O3
• Molecular Weight: 413.9 g/mol

Description

1-(5-Chloro-2-methoxyphenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C20H20ClN5O3 and its molecular weight is 413.86. The purity is usually 95%.
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Scientific Research Applications

Phototransformation and Environmental Stability

Chlorimuron-ethyl, a related urea derivative, has been investigated for its stability in different water conditions, revealing its photodegradation behavior under various pH levels and the presence of sunlight. This study indicates the environmental fate of such compounds, which is crucial for assessing their ecological impact (Choudhury & Dureja, 1996).

Synthesis and Characterization of Derivatives

Research has explored the synthesis and characterization of novel derivatives containing urea or carboxamide groups, which have been evaluated for their antimicrobial properties. These studies contribute to the development of new compounds with potential applications in the pharmaceutical industry (Rani et al., 2014).

Polymerization Initiators

N-aryl-N′-pyridyl ureas have been synthesized and their roles as initiators in the polymerization of epoxides have been evaluated. This research highlights the potential use of these compounds in the field of polymer science, offering insights into designing materials with specific properties (Makiuchi et al., 2015).

Antiviral Activity

The antiviral activity of pyrimidine derivatives, including those with structural similarities to the target compound, has been studied, demonstrating their efficacy against specific viruses. This suggests the potential therapeutic applications of these compounds in antiviral drug development (Hocková et al., 2003).

Anticancer Investigations

Urea derivatives have been synthesized and subjected to enzyme inhibition assays, with some showing in vitro anticancer activity. These findings provide a foundation for further exploration of urea derivatives as potential anticancer agents (Mustafa et al., 2014).